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Compound of Interest

Compound Name: 2,6-Dichloropurine

Cat. No.: B015474 Get Quote

An In-depth Technical Guide to 2,6-Dichloropurine: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,6-Dichloropurine is a halogenated derivative of purine, a fundamental heterocyclic aromatic

organic compound. It serves as a critical intermediate and building block in medicinal chemistry

and pharmaceutical development.[1][2][3][4] Its unique chemical structure, featuring two

reactive chlorine atoms at the 2 and 6 positions of the purine ring, allows for selective

modification and the synthesis of a wide array of biologically active molecules.[1][4][5] This

technical guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and applications of 2,6-Dichloropurine, with a focus on its role in drug discovery

and development. It is utilized in the synthesis of various antiviral and anticancer drugs,

including treatments for leukemia, and is also employed in biochemical research to study

nucleic acid metabolism.[4]

Chemical Structure and Identification
2,6-Dichloropurine consists of a pyrimidine ring fused to an imidazole ring, which is

characteristic of the purine scaffold. The chlorine atoms at positions C2 and C6 are the key

functional groups that dictate its reactivity.[1][5] The chlorine at the C6 position is generally

more reactive towards nucleophilic substitution than the chlorine at the C2 position.[6]
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Identifier Value

IUPAC Name 2,6-dichloro-7H-purine[7][8]

CAS Number 5451-40-1[1][7]

Molecular Formula C₅H₂Cl₂N₄[1][9]

SMILES C1=NC2=C(N1)C(=NC(=N2)Cl)Cl[1][5][8]

InChI
InChI=1S/C5H2Cl2N4/c6-3-2-4(9-1-8-2)11-

5(7)10-3/h1H,(H,8,9,10,11)[1][3]

InChI Key RMFWVOLULURGJI-UHFFFAOYSA-N[1][3][7]

Physicochemical Properties
The physicochemical properties of 2,6-Dichloropurine are summarized in the table below. It

typically appears as a white to off-white or light yellow crystalline powder.[1][3][4] It is stable

under normal temperatures and pressures.[1]
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Property Value Source(s)

Molecular Weight 189.00 g/mol [4][7][8][9]

Melting Point
185-195 °C (with

decomposition)
[3]

~184°C to 186°C (with

decomposition)
[7]

179 - 184 °C [4]

Boiling Point
405.4±27.0 °C at 760 mmHg

(estimate)
[8]

310.62 °C (rough estimate) [3]

Density 1.8±0.1 g/cm³ (estimate) [8]

pKa 5.22 ± 0.20 (Predicted) [1][3]

Solubility Sparingly soluble in water. [1]

Soluble in DMSO (Slightly),

Methanol (Slightly).
[8]

Soluble in acetone and ethyl

acetate.

Appearance
White to yellow crystalline

powder.
[1]

UV Absorption
λmax: 275 nm (at pH 1), 280

nm (at pH 11)
[1][3]

Reactivity and Synthesis
The reactivity of 2,6-Dichloropurine is dominated by the two chlorine substituents, making it

an excellent substrate for nucleophilic aromatic substitution reactions. This property is

extensively exploited in the synthesis of various purine derivatives. The chlorine atom at the C6

position is more susceptible to nucleophilic attack than the one at the C2 position, allowing for
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selective functionalization.[6] This differential reactivity is fundamental to its utility in multi-step

organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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